Cas no 1546498-20-7 ((1-Chlorobutan-2-YL)cyclohexane)
(1-Chlorobutan-2-YL)cyclohexane Chemical and Physical Properties
Names and Identifiers
-
- (1-CHLOROBUTAN-2-YL)CYCLOHEXANE
- Cyclohexane, [1-(chloromethyl)propyl]-
- (1-Chlorobutan-2-YL)cyclohexane
-
- Inchi: 1S/C10H19Cl/c1-2-9(8-11)10-6-4-3-5-7-10/h9-10H,2-8H2,1H3
- InChI Key: UAPRJXCRSFZGGK-UHFFFAOYSA-N
- SMILES: ClCC(CC)C1CCCCC1
Computed Properties
- Exact Mass: 174.1175283g/mol
- Monoisotopic Mass: 174.1175283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 95
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0
(1-Chlorobutan-2-YL)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674944-0.05g |
(1-chlorobutan-2-yl)cyclohexane |
1546498-20-7 | 0.05g |
$624.0 | 2023-03-11 | ||
| Enamine | EN300-674944-0.1g |
(1-chlorobutan-2-yl)cyclohexane |
1546498-20-7 | 0.1g |
$653.0 | 2023-03-11 | ||
| Enamine | EN300-674944-0.25g |
(1-chlorobutan-2-yl)cyclohexane |
1546498-20-7 | 0.25g |
$683.0 | 2023-03-11 | ||
| Enamine | EN300-674944-0.5g |
(1-chlorobutan-2-yl)cyclohexane |
1546498-20-7 | 0.5g |
$713.0 | 2023-03-11 | ||
| Enamine | EN300-674944-1.0g |
(1-chlorobutan-2-yl)cyclohexane |
1546498-20-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-674944-2.5g |
(1-chlorobutan-2-yl)cyclohexane |
1546498-20-7 | 2.5g |
$1454.0 | 2023-03-11 | ||
| Enamine | EN300-674944-5.0g |
(1-chlorobutan-2-yl)cyclohexane |
1546498-20-7 | 5.0g |
$2152.0 | 2023-03-11 | ||
| Enamine | EN300-674944-10.0g |
(1-chlorobutan-2-yl)cyclohexane |
1546498-20-7 | 10.0g |
$3191.0 | 2023-03-11 |
(1-Chlorobutan-2-YL)cyclohexane Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on (1-Chlorobutan-2-YL)cyclohexane
Professional Introduction to (1-Chlorobutan-2-YL)cyclohexane (CAS No. 1546498-20-7)
(1-Chlorobutan-2-YL)cyclohexane, with the chemical identifier CAS No. 1546498-20-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the synthesis of various bioactive molecules. The presence of both a chloro-substituted butyl group and a cyclohexyl moiety imparts distinct reactivity and functionality, making it a valuable intermediate in the development of novel therapeutic agents.
The structural composition of (1-Chlorobutan-2-YL)cyclohexane facilitates its use in diverse chemical transformations. The chloro group at the terminal position of the butyl chain enhances its electrophilicity, allowing for nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. Concurrently, the cyclohexyl ring provides steric and electronic effects that can influence the reactivity and selectivity of subsequent transformations. This dual functionality makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in pharmaceutical synthesis.
Recent advancements in synthetic methodologies have highlighted the utility of (1-Chlorobutan-2-YL)cyclohexane in the preparation of heterocyclic compounds. Heterocycles are a cornerstone of modern drug design, with many clinically relevant molecules featuring these structural motifs. The ability to incorporate (1-Chlorobutan-2-YL)cyclohexane into heterocyclic frameworks has opened new avenues for the development of drugs targeting various diseases, including cancer, inflammation, and neurological disorders. For instance, studies have demonstrated its role in synthesizing novel quinoline derivatives, which exhibit potent biological activity due to their ability to interact with specific biological targets.
The pharmaceutical industry has shown particular interest in leveraging (1-Chlorobutan-2-YL)cyclohexane for the development of small-molecule inhibitors. Inhibitors are essential tools in drug discovery, as they can modulate the activity of enzymes and receptors involved in disease pathways. Research has indicated that derivatives of this compound can serve as lead compounds for kinase inhibitors, which are critical in treating cancers by disrupting aberrant signaling pathways. The versatility of (1-Chlorobutan-2-YL)cyclohexane lies in its adaptability to different functionalization strategies, enabling chemists to fine-tune its properties for specific applications.
In addition to its role in medicinal chemistry, (1-Chlorobutan-2-YL)cyclohexane has found applications in materials science. The unique combination of functional groups allows for the synthesis of polymers and coatings with tailored properties. For example, polymer chemists have utilized this compound to create materials with enhanced thermal stability and mechanical strength. These advancements underscore the broad utility of (1-Chlorobutan-2-YL)cyclohexane beyond traditional pharmaceutical applications.
The synthesis of (1-Chlorobutan-2-YL)cyclohexane itself is a testament to the progress in organic synthesis techniques. Modern methods allow for its preparation with high yield and purity, often through catalytic processes that minimize waste and energy consumption. Such green chemistry approaches align with the growing emphasis on sustainable practices in chemical manufacturing. The efficiency of these synthetic routes not only makes (1-Chlorobutan-2-YL)cyclohexane more accessible but also contributes to reducing the environmental impact of chemical production.
Ongoing research continues to uncover new possibilities for this versatile compound. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of novel derivatives with enhanced biological activity. By integrating machine learning algorithms with experimental data, scientists can predict the properties of potential analogs before synthesizing them, significantly reducing time and resources spent on hit identification.
The future prospects for (1-Chlorobutan-2-YL)cyclohexane are promising, with potential applications emerging across multiple sectors. As our understanding of molecular interactions deepens, so too does our ability to harness this compound for beneficial purposes. Whether it is through developing life-saving drugs or creating advanced materials, (1-Chlorobutan-2-YL)cyclohexane stands as a beacon of innovation in chemical research.
1546498-20-7 ((1-Chlorobutan-2-YL)cyclohexane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)